Cas no 126257-22-5 (1-(9-anthracenylmethyl)piperazine)

• Product Name: 1-(9-anthracenylmethyl)piperazine
• CAS No: 126257-22-5
• MF: C₁₉H₂₀N₂
• MW: 276.375504493713
• CID: 2769173
• PubChem ID: 15764090
• Update Time: 2025-05-20

1-(9-anthracenylmethyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(9-anthracenylmethyl)piperazine
• 1-(Anthracen-9-ylmethyl)piperazine
• Piperazine, 1-(9-anthracenylmethyl)-
• 1-(Anthrcen-9-ylmethyl)piperazine
• XOMAHPANTKOFLM-UHFFFAOYSA-N
• SCHEMBL5919487
• AKOS022960216
• ES-2408
• 1-(9-Anthrylmethyl)piperazine
• 126257-22-5
• 9EVU537JKU
• DTXSID10578088
• E80485
• 1-[(ANTHRACEN-9-YL)METHYL]PIPERAZINE

• Inchi： 1S/C19H20N2/c1-3-7-17-15(5-1)13-16-6-2-4-8-18(16)19(17)14-21-11-9-20-10-12-21/h1-8,13,20H,9-12,14H2
• InChI Key： XOMAHPANTKOFLM-UHFFFAOYSA-N
• SMILES： N1(CC2C3=CC=CC=C3C=C3C=2C=CC=C3)CCNCC1

Computed Properties

• Exact Mass: 276.162648646g/mol
• Monoisotopic Mass: 276.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-(9-anthracenylmethyl)piperazine

Introduction to 1-(9-anthracenylmethyl)piperazine (CAS No. 126257-22-5)

1-(9-anthracenylmethyl)piperazine, identified by the Chemical Abstracts Service Number (CAS No.) 126257-22-5, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a piperazine core linked to a 9-anthracenylmethyl group, has garnered attention due to its unique structural and functional properties. The combination of the piperazine ring, known for its role in drug design, and the anthracene moiety, which contributes to photophysical and electronic characteristics, makes this compound a versatile candidate for various applications in drug discovery and material science.

The piperazine moiety is a six-membered heterocyclic amine containing two nitrogen atoms. It is widely recognized for its ability to form stable hydrogen bonds and interact with biological targets such as enzymes and receptors. This structural feature has been exploited in the development of numerous pharmaceuticals, including antipsychotics, antidepressants, and antihistamines. In contrast, the 9-anthracenylmethyl group introduces aromaticity and extended π-conjugation, which can influence the compound's solubility, metabolic stability, and interaction with biological systems.

Recent research has highlighted the potential of 1-(9-anthracenylmethyl)piperazine in the development of novel therapeutic agents. Its dual functionality makes it an attractive scaffold for designing molecules that can modulate multiple biological pathways simultaneously. For instance, studies have suggested that this compound may exhibit activity against neurological disorders by interacting with serotonin receptors. The anthracene part of the molecule could also be exploited for photodynamic therapy applications, leveraging its ability to absorb light and generate reactive oxygen species.

In addition to its pharmaceutical applications, 1-(9-anthracenylmethyl)piperazine has shown promise in materials science. The presence of the anthracene group allows for applications in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. The extended π-conjugation system enhances charge transport properties, making it a valuable component in advanced materials. Researchers are exploring its use in creating more efficient and sustainable electronic devices by integrating this compound into organic semiconductors.

The synthesis of 1-(9-anthracenylmethyl)piperazine involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Key steps typically include the formation of the piperazine ring followed by its coupling with the anthracene moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, facilitating further exploration of its applications.

From a biological perspective, understanding the interactions between 1-(9-anthracenylmethyl)piperazine and biological targets is crucial for optimizing its therapeutic potential. Computational modeling and experimental techniques such as X-ray crystallography have been employed to elucidate its binding modes within biological systems. These studies have provided insights into how modifications to the piperazine or anthracene groups can enhance binding affinity and selectivity.

The compound's pharmacokinetic properties are also under investigation to ensure its suitability for clinical use. Factors such as solubility, bioavailability, and metabolic stability are critical considerations in drug development. Preclinical studies have begun to assess these parameters, providing a foundation for future clinical trials.

Moreover, the environmental impact of 1-(9-anthracenylmethyl)piperazine is being evaluated to ensure sustainable practices in its production and application. Researchers are exploring green chemistry approaches to minimize waste and reduce energy consumption during synthesis. These efforts align with broader trends in pharmaceutical research aimed at developing environmentally responsible solutions.

In conclusion,1-(9-anthracenylmethyl)piperazine (CAS No. 126257-22-5) represents a promising compound with diverse applications in pharmaceuticals and materials science. Its unique structure combining a piperazine core with an anthracene moiety offers opportunities for innovation across multiple disciplines. Continued research into its synthesis, biological activity, and material properties will likely uncover even more possibilities for this versatile molecule.